Cas no 951888-21-4 (3,4-Difluoro-2'-(thiomethyl)benzophenone)

• Product Name: 3,4-Difluoro-2'-(thiomethyl)benzophenone
• CAS No: 951888-21-4
• MF: C₁₄H₁₀F₂OS
• MW: 264.290409564972
• CID: 4722277
• Update Time: 2025-06-08

3,4-Difluoro-2'-(thiomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-2'-(thiomethyl)benzophenone

• Inchi： 1S/C14H10F2OS/c1-18-13-5-3-2-4-10(13)14(17)9-6-7-11(15)12(16)8-9/h2-8H,1H3
• InChI Key： GNFUAPRPKBHEDJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-Difluoro-2'-(thiomethyl)benzophenone

Introduction to 3,4-Difluoro-2'-(thiomethyl)benzophenone (CAS No. 951888-21-4)

3,4-Difluoro-2'-(thiomethyl)benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 951888-21-4, is a fluorinated benzophenone derivative featuring a thiomethyl substituent at the 2'-position. This compound has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. The presence of both fluorine atoms and a thiomethyl group imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The benzophenone core is a well-studied scaffold in medicinal chemistry, known for its ability to participate in photoreactions, including photocatalytic processes and photoaffinity labeling. The introduction of fluorine atoms at the 3 and 4 positions enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the thiomethyl group introduces nucleophilic sulfur, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex organic molecules.

Recent advancements in pharmaceutical research have highlighted the utility of fluorinated benzophenones in the development of bioactive compounds. For instance, studies have demonstrated that fluorine substitution can modulate binding affinity and selectivity in enzyme inhibition assays. The compound 3,4-Difluoro-2'-(thiomethyl)benzophenone has been explored as a precursor in synthesizing kinase inhibitors, where its structural features contribute to improved pharmacokinetic profiles. The thiomethyl moiety serves as a versatile handle for further derivatization, allowing chemists to tailor molecular properties for specific biological targets.

In materials science, this derivative has shown promise as a building block for organic semiconductors and optoelectronic materials. The electron-withdrawing nature of the fluorine atoms and the conjugated system of the benzophenone core enhance charge transport properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Furthermore, the thiomethyl group can participate in polymerization reactions, leading to the formation of functional polymers with tailored electronic characteristics.

The synthesis of 3,4-Difluoro-2'-(thiomethyl)benzophenone typically involves multi-step reactions starting from commercially available fluoroaromatic precursors. Key steps often include halogenation followed by cross-coupling reactions to introduce the thiomethyl group. Modern synthetic methodologies have focused on optimizing these processes to achieve high yields and purity while minimizing hazardous byproducts. Catalytic approaches using palladium or nickel complexes have been particularly effective in facilitating these transformations.

From an industrial perspective, the demand for specialized fluorinated compounds continues to grow due to their applications in agrochemicals, pharmaceuticals, and advanced materials. The compound 951888-21-4 exemplifies how structural modifications can yield molecules with enhanced functionality. Its role as an intermediate in drug discovery underscores the importance of fluorinated heterocycles in modern medicinal chemistry. Researchers are increasingly leveraging computational tools to predict the biological activity of such compounds before conducting costly wet-lab experiments.

One notable application of 3,4-Difluoro-2'-(thiomethyl)benzophenone is in the development of photoactive probes for biochemical studies. Fluorinated benzophenones can be designed to undergo photocleavage or photoaffinity labeling upon exposure to specific wavelengths of light. This property has been exploited to study protein-protein interactions or to track metabolic pathways in living cells. The thiomethyl group allows for further derivatization into probes that can selectively target specific biological markers.

The compound's stability under various conditions makes it suitable for both laboratory-scale synthesis and large-scale production processes. Manufacturers have developed robust purification techniques to ensure consistency across batches, which is crucial for pharmaceutical applications where purity is paramount. Advances in green chemistry have also influenced synthetic routes toward 951888-21-4, emphasizing solvent recovery and catalytic efficiency.

In conclusion, 3,4-Difluoro-2'-(thiomethyl)benzophenone (CAS No. 951888-21-4) represents a versatile building block with broad applications across multiple scientific disciplines. Its unique structural features—combining fluorine substitution with a thiomethyl group—make it an attractive candidate for drug development, materials science, and biochemical research. As research continues to uncover new methodologies for functionalizing this scaffold, its significance is expected to grow further.